Cas no 51788-83-1 (2-(2-Bromo-4-fluorophenyl)propan-2-ol)

• Product Name: 2-(2-Bromo-4-fluorophenyl)propan-2-ol
• CAS No: 51788-83-1
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5774321
• PubChem ID: 23233808
• Update Time: 2024-03-01

2-(2-Bromo-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 51788-83-1
• SCHEMBL1344537
• 2-(2-bromo-4-fluorophenyl)propan-2-ol
• EN300-1893008
• AT23560
• 2-(2-bromo-4-fluoro-phenyl)-propan-2-ol
• LXUOROQLNQMWLL-UHFFFAOYSA-N
• Benzenemethanol, 2-bromo-4-fluoro-α,α-dimethyl-
• 2-(2-Bromo-4-fluorophenyl)propan-2-ol

• Inchi： 1S/C9H10BrFO/c1-9(2,12)7-4-3-6(11)5-8(7)10/h3-5,12H,1-2H3
• InChI Key： LXUOROQLNQMWLL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)O)F

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• Boiling Point: 262.2±25.0 °C(Predicted)
• pka: 14.01±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes